Cas no 72561-28-5 (angeloylgomisin Q)

• Product Name: angeloylgomisin Q
• CAS No: 72561-28-5
• MF: C₂₉H₃₈O₉
• MW: 530.60662984848
• CID: 2017488
• PubChem ID: 14992071
• Update Time: 2025-04-21

angeloylgomisin Q Chemical and Physical Properties

Names and Identifiers

• angeloylgomisin Q
• [ "" ]
• [(8S,9S,10S)-9-hydroxy-3,4,5,14,15,16-hexamethoxy-9,10-dimethyl-8-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl] (Z)-2-methylbut-2-enoate
• 2-Butenoic acid, 2-methyl-, (5S,6S,7S,12aS)-5,6,7,8-tetrahydro-6-hydroxy-1,2,3,10,11,12-hexamethoxy-6,7-dimethyldibenzo(a,C)cycloocten-5-yl ester, (2Z)-
• MS-29809
• HJE27L4CC0
• HY-N8260
• E88816
• CS-0142043
• 72561-28-5
• UNII-HJE27L4CC0
• CHEMBL2386337
• Q27279958
• DA-61060
• DTXSID401349295

• Inchi： 1S/C29H38O9/c1-11-15(2)28(30)38-27-18-14-20(33-6)24(35-8)26(37-10)22(18)21-17(12-16(3)29(27,4)31)13-19(32-5)23(34-7)25(21)36-9/h11,13-14,16,27,31H,12H2,1-10H3/b15-11-/t16-,27-,29-/m0/s1
• InChI Key： RHABJANPSGWEFC-MRFZJNLZSA-N
• SMILES： O[C@]1(C)[C@H](C2C=C(C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)OC)OC)OC)OC)OC)OC)OC(/C(=C\C)/C)=O

Computed Properties

• Exact Mass: 530.25158279g/mol
• Monoisotopic Mass: 530.25158279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 638.0±55.0 °C at 760 mmHg
• Flash Point: 201.6±25.0 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

angeloylgomisin Q Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins